Cas no 2228321-58-0 (tert-butyl N-4-(2-azidoethyl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-4-(2-azidoethyl)-2-chlorophenylcarbamate
• CAS No: 2228321-58-0
• MF: C₁₃H₁₇ClN₄O₂
• MW: 296.752681493759
• CID: 6407147
• PubChem ID: 165694584
• Update Time: 2025-11-01

tert-butyl N-4-(2-azidoethyl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-azidoethyl)-2-chlorophenylcarbamate
• EN300-1899521
• tert-butyl N-[4-(2-azidoethyl)-2-chlorophenyl]carbamate
• 2228321-58-0

• Inchi： 1S/C13H17ClN4O2/c1-13(2,3)20-12(19)17-11-5-4-9(8-10(11)14)6-7-16-18-15/h4-5,8H,6-7H2,1-3H3,(H,17,19)
• InChI Key： IHXIWWTZUQQXBY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OC(C)(C)C)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 296.1040035g/mol
• Monoisotopic Mass: 296.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 52.7Ų

Additional information on tert-butyl N-4-(2-azidoethyl)-2-chlorophenylcarbamate

Introduction to tert-butyl N-4-(2-azidoethyl)-2-chlorophenylcarbamate (CAS No. 2228321-58-0)

tert-butyl N-4-(2-azidoethyl)-2-chlorophenylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2228321-58-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioconjugation. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules. The presence of both a chlorophenyl group and a 2-azidoethyl moiety in its structure endows it with unique reactivity, making it a valuable tool in the development of novel therapeutic agents and research tools.

The chlorophenyl moiety is particularly noteworthy as it introduces electrophilic characteristics to the molecule, facilitating nucleophilic substitution reactions that are crucial in drug synthesis. This feature allows for further functionalization, enabling chemists to tailor the compound for specific applications. On the other hand, the 2-azidoethyl group is a well-known handle for introducing azide functionalities into molecules. Azides are highly versatile in synthetic chemistry, serving as precursors for various transformations such as Stille couplings, Sonogashira couplings, and cycloadditions with azides and alkynes (the [3+2] cycloaddition). These transformations are pivotal in constructing complex molecular architectures, which are often required in the design of drugs targeting intricate biological pathways.

In recent years, there has been a surge in interest regarding the use of carbamates in medicinal chemistry, particularly due to their role as protecting groups and as key intermediates in the synthesis of protease inhibitors, kinase inhibitors, and other small-molecule drugs. The tert-butyl group in this compound serves as an effective protecting group for amino functions, ensuring stability during synthetic processes while preventing unwanted side reactions. This protection-deprotection strategy is fundamental in multi-step syntheses where selective reactivity is required.

The significance of this compound is further underscored by its potential applications in the development of bioconjugates. Bioconjugation involves the covalent attachment of biomolecules (such as antibodies or peptides) to small organic molecules, enhancing their therapeutic efficacy or diagnostic capabilities. The 2-azidoethyl group provides a convenient site for click chemistry reactions, which have revolutionized bioconjugation techniques. Click chemistry reactions are characterized by their high efficiency, selectivity, and mild reaction conditions, making them ideal for laboratory-scale applications as well as industrial production.

Recent advancements in pharmaceutical research have highlighted the importance of structural diversity in drug discovery. Compounds like tert-butyl N-4-(2-azidoethyl)-2-chlorophenylcarbamate contribute to this diversity by serving as building blocks for more complex molecules. For instance, researchers have explored its utility in synthesizing novel carbamate-based protease inhibitors, which are critical in treating conditions such as cancer and inflammation. These inhibitors often require precise molecular architectures to achieve high affinity and selectivity for their target enzymes.

The chlorophenyl group also plays a role in modulating the pharmacokinetic properties of derived compounds. Phenyl rings are known to influence solubility, metabolic stability, and binding affinity. By incorporating a chloro substituent at the para position relative to the amine nitrogen, the compound's electronic properties are altered, potentially enhancing its interaction with biological targets. This strategic placement of electronegative atoms is a common practice in medicinal chemistry to optimize drug-like properties.

From a synthetic perspective, tert-butyl N-4-(2-azidoethyl)-2-chlorophenylcarbamate offers a robust platform for exploring diverse chemical transformations. The combination of a reactive azide handle and an electrophilic chlorophenyl group allows for sequential modifications through both classical organic reactions and modern click chemistry methodologies. This flexibility makes it an attractive candidate for libraries of compounds intended for high-throughput screening (HTS) or structure-based drug design (SBDD).

In academic research circles, this compound has been employed in studies aimed at understanding enzyme mechanisms and developing new catalytic strategies. For example, its derivatives have been used to probe the active sites of metalloproteases and serine proteases by acting as transition-state analogs or mechanism-based inhibitors. Such studies provide critical insights into enzyme function and can inspire the design of more potent inhibitors with improved pharmacological profiles.

The pharmaceutical industry has also shown interest in leveraging this compound for late-stage functionalization strategies. In drug development pipelines, late-stage modifications are often employed to introduce specific functionalities that enhance drug efficacy or reduce toxicity. The presence of both protecting groups (like the tert-butyl carbamate) and reactive handles (like the azidoethyl group) makes this compound amenable to such strategies without extensive pre-functionalization.

Moreover, advances in computational chemistry have facilitated virtual screening approaches that rely on large databases of molecular structures. Compounds like tert-butyl N-4-(2-azidoethyl)-2-chlorophenylcarbamate, with their well-defined substructures and known reactivity patterns, serve as valuable entries in these databases. Such computational tools enable researchers to predict potential biological activities and prioritize candidates for experimental validation.

The role of this compound extends beyond academia and industry into biotechnology applications. For instance, it has been utilized in constructing probes for imaging studies or developing biosensors that rely on azide-click chemistry principles. These applications highlight its versatility beyond traditional drug discovery contexts.

In conclusion,tert-butyl N-4-(2-azidoethyl)-2-chlorophenylcarbamate (CAS No. 2228321-58-0) represents a sophisticated molecular entity with broad utility across pharmaceutical research and biotechnology fields. Its unique structural features—combining protecting groups with reactive handles—make it an indispensable tool for synthetic chemists seeking to develop novel bioactive molecules or explore complex biochemical pathways through innovative methodologies such as click chemistry.